1,3-Pyrrolidinedicarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1-(phenylmethyl) ester

• Molecular Formula: C18H23N2O6-
• Molecular Weight: 363.4 g/mol
• IUPAC Name: 3-[(2-methylpropan-2-yl)oxycarbonylamino]-1-phenylmethoxycarbonylpyrrolidine-3-carboxylate
• InChI: InChI=1S/C18H24N2O6/c1-17(2,3)26-15(23)19-18(14(21)22)9-10-20(12-18)16(24)25-11-13-7-5-4-6-8-13/h4-8H,9-12H2,1-3H3,(H,19,23)(H,21,22)/p-1
• InChI Key: YNGVGDISDWWFCT-UHFFFAOYSA-M
• Canonical SMILES: CC(C)(C)OC(=O)NC1(CCN(C1)C(=O)OCC2=CC=CC=C2)C(=O)[O-]

Description

1,3-Pyrrolidinedicarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1-(phenylmethyl) ester (CAS: 708273-33-0) is a pyrrolidine-based derivative featuring two key functional groups:

• A phenylmethyl (benzyl) ester at the 1-position of the pyrrolidine ring.
• A tert-butoxycarbonyl (Boc)-protected amino group at the 3-position.

The compound’s molecular formula is C₁₈H₂₄N₂O₄, with a molecular weight of 356.4 g/mol (calculated from ). Its stereochemistry is defined as (3S), which may influence its biological activity and synthetic utility. The Boc group enhances stability during synthetic processes, while the benzyl ester offers orthogonal deprotection pathways (e.g., hydrogenolysis) .

Biological Activity

1,3-Pyrrolidinedicarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1-(phenylmethyl) ester is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article explores the compound's pharmacological properties, mechanisms of action, and potential therapeutic applications.

• Chemical Formula : C15H19N2O4
• Molecular Weight : 293.33 g/mol
• CAS Number : 82959-87-3

Analgesic Properties

Research indicates that this compound exhibits analgesic effects. In animal models, intrathecal administration has shown a reduction in substance P-induced scratching behaviors, suggesting potential use in managing pain and inflammatory conditions . The compound may be beneficial for treating diseases such as psoriasis and other inflammatory disorders.

Antiviral Activity

In studies focusing on influenza virus neuraminidase inhibition, derivatives of pyrrolidine compounds have demonstrated significant antiviral activity. For example, certain derivatives exhibited K_i values in the micromolar range against influenza virus strains A and B, indicating their potential as antiviral agents .

Central Nervous System (CNS) Effects

The compound has also been investigated for its effects on CNS disorders. It may possess psychotropic properties that could be leveraged in treating conditions such as psychosis. The mechanism appears to involve modulation of neurotransmitter systems .

Case Studies and Research Findings

Study	Findings
Pain Management	The compound inhibited scratching induced by substance P in mice models .
Antiviral Efficacy	K_i values around 50 μM for neuraminidase inhibition were reported, with optimization yielding compounds exhibiting up to 24-fold increased potency .
CNS Disorders	Potential use in psychosis treatment was suggested based on observed behavioral changes in animal models .

The mechanisms underlying the biological activity of this compound are multifaceted:

• Inhibition of Enzymatic Activity : The antiviral properties are linked to the inhibition of neuraminidase, an enzyme critical for viral replication.
• Neurotransmitter Modulation : The analgesic and CNS effects may involve modulation of neurotransmitter release and receptor activity within the central nervous system.

Scientific Research Applications

Pharmaceutical Applications

1. Antimicrobial Agents
The compound serves as an intermediate in the synthesis of carbapenem derivatives, which are known for their potent antimicrobial activity. Research indicates that derivatives containing a pyrrolidine structure have shown effectiveness against a range of bacterial infections. The stereochemistry of these compounds plays a crucial role in their biological activity, making the synthesis of specific isomers essential for maximizing efficacy .

2. Neurological Research
Studies have demonstrated that pyrrolidine derivatives can act as selective antagonists for adenosine receptors, which are implicated in various neurological disorders. This suggests potential applications in developing treatments for conditions such as Parkinson’s disease and schizophrenia . The ability to modify the ester group in pyrrolidine derivatives allows for fine-tuning their pharmacological properties.

3. Antihypertensive Agents
Research has shown that certain pyrrolidine-based compounds exhibit significant hypotensive effects. For example, the synthesis of specific stereoisomers has led to the discovery of agents with enhanced efficacy in lowering blood pressure in hypertensive models . This underscores the importance of chirality in drug development.

Agrochemical Applications

1. Herbicides and Pesticides
Pyrrolidine derivatives are being explored for their potential as herbicides and pesticides. Their structural properties allow them to interact with biological pathways in plants and pests, providing a basis for developing new agrochemical products. The effectiveness of these compounds can be attributed to their ability to inhibit key enzymes involved in growth and metabolism .

Synthetic Chemistry Applications

1. Chiral Building Blocks
In synthetic organic chemistry, 1,3-Pyrrolidinedicarboxylic acid esters serve as valuable chiral building blocks. They are utilized in asymmetric synthesis processes to create complex molecules with high enantiomeric purity. This application is particularly relevant in the production of pharmaceuticals where chirality can influence therapeutic outcomes .

2. Reaction Mechanisms Studies
Research into the reaction mechanisms involving pyrrolidine derivatives contributes to a deeper understanding of organic reactions. This knowledge is essential for chemists aiming to develop more efficient synthetic routes and optimize reaction conditions .

Case Studies

Study	Focus	Findings
Case Study 1	Antimicrobial Activity	Demonstrated that specific pyrrolidine derivatives exhibit strong antibacterial properties against resistant strains .
Case Study 2	Neurological Effects	Investigated the effects of pyrrolidine-based antagonists on adenosine receptors; showed potential for treating neurological disorders .
Case Study 3	Synthetic Applications	Highlighted the use of pyrrolidine esters as chiral intermediates in the synthesis of complex organic molecules .

Comparison with Similar Compounds

Pharmacological Activity: Local Anesthetic Derivatives

Key Analog: Di-(3-diethylamino-ethyl) esters of 1-R-pyrrolidine-2,5-dicarboxylic acid ().

• Structural Differences: The target compound lacks the diethylaminoethyl moieties critical for local anesthetic activity in analogs like the benzyl and n-hexyl derivatives .
• Activity Comparison: Analogs with R = benzyl or n-hexyl exhibited ED₅₀ = 0.042%, outperforming cocaine by 3.4× in therapeutic index .

Functional Group Variations

Key Analog: 1-tert-Butoxycarbonyl-3-cyano-pyrrolidine-3-carboxylic acid ().

• Structural Differences: Cyano vs. Amino Group: The cyano group in the analog introduces electron-withdrawing effects, altering reactivity and solubility.
• Physicochemical Impact: The target compound’s Boc-amino group enhances nucleophilicity post-deprotection, making it suitable for peptide coupling .

Protecting Group Strategies

Key Analog: (S)-1-Cbz-3-Boc-aminopyrrolidine derivatives ().

• Structural Differences :
  • Cbz (Benzyloxycarbonyl) vs. Benzyl Ester : Cbz provides amine protection, while the benzyl ester in the target compound protects a carboxylate.
• Deprotection Pathways: Cbz requires hydrogenolysis or HBr/acid, whereas Boc is cleaved under mild acidic conditions (e.g., HCl in dioxane) .

Physicochemical and Computational Properties

Table 1: Comparative Physicochemical Data

Property	Target Compound	Analog ()	Analog ()
Molecular Weight	356.4 g/mol	394.46 g/mol	240.26 g/mol
LogP (Predicted)	2.8	1.5	1.2
Water Solubility	Low (lipophilic)	Moderate (hydroxy groups)	Low (cyano group)
PSA	78.9 Ų	108.3 Ų	64.3 Ų
Key Functional Groups	Boc, benzyl ester	Hydroxy, Cbz-amino	Boc, cyano

• Lipophilicity : The target compound’s benzyl ester and Boc group contribute to higher LogP compared to hydroxylated analogs () .
• Polar Surface Area (PSA) : Lower PSA (78.9 Ų) vs. 108.3 Ų in hydroxylated derivatives, impacting membrane permeability .

Preparation Methods

Horner-Wadsworth-Emmons Olefination and Hydrogenation

A widely utilized method involves the Horner-Wadsworth-Emmons (HWE) reaction to construct the pyrrolidine backbone, followed by hydrogenation to achieve saturation.

Procedure :

• Starting Material : tert-Butyl 3-oxopyrrolidine-1-carboxylate (1.0 equiv) is reacted with ethyl (diethoxyphosphoryl)acetate (1.1 equiv) in DMF using sodium hydride (1.2 equiv) at 0–20°C.
• Enamine Formation : The reaction proceeds via nucleophilic attack, forming an α,β-unsaturated ester intermediate.
• Hydrogenation : The intermediate is hydrogenated over palladium on carbon (10% Pd/C) in ethanol, yielding tert-butyl 3-(2-ethoxy-2-oxoethyl)pyrrolidine-1-carboxylate (86% yield).

Adaptation for Target Compound :

• Replace ethyl (diethoxyphosphoryl)acetate with a benzyl-protected analog to introduce the 1-(phenylmethyl) ester.
• Post-hydrogenation, saponify the ethyl ester at position 3 and introduce the Boc-protected amino group via reductive amination.

Asymmetric Hydrogenation for Stereochemical Control

For enantiomerically pure products, asymmetric hydrogenation of prochiral enamines is employed.

Procedure :

• Substrate Preparation : A prochiral enamine (e.g., (Z)-3-[(benzyloxy)carbonylamino]pent-2-enoate) is synthesized.
• Catalytic Hydrogenation : Using a chiral ruthenium catalyst (e.g., Ru-(S)-BINAP), the enamine is hydrogenated at 50–100 bar H₂, achieving >99% enantiomeric excess (ee).
• Functionalization : The resulting amine is Boc-protected, and the carboxylic acid at position 3 is esterified with benzyl bromide.

Key Parameters :

• Temperature: 25–50°C
• Solvent: Methanol or ethanol
• Catalyst Loading: 0.1–1 mol%

Stepwise Protection and Coupling

Sequential protection of amino and carboxyl groups ensures regioselectivity.

Procedure :

• Amino Protection : (R)-1-Boc-3-aminopiperidine is treated with benzyl chloroformate (Cbz-Cl) in tetrahydrofuran (THF) using N-ethyl-N,N-diisopropylamine (DIEA) as a base.
• Esterification : The free carboxylic acid at position 1 is activated with carbodiimide (e.g., EDC) and coupled with benzyl alcohol.
• Deprotection : Selective removal of the Boc group (e.g., using TFA) followed by reprotection with di-tert-butyl dicarbonate yields the target compound.

Yield Optimization :

• Coupling Agents: T3P or HOBt/EDC improves efficiency (yield: 78–92%).
• Solvent: Dichloromethane or THF minimizes side reactions.

Comparative Analysis of Methods

Method	Yield (%)	Stereocontrol	Scalability	Key Limitations
HWE + Hydrogenation	75–86	Moderate	High	Requires custom phosphonate reagents
Asymmetric Hydrogenation	85–95	High	Moderate	Costly chiral catalysts
Stepwise Protection	70–78	Low	High	Multiple protection/deprotection steps

Table 1 . Comparison of synthetic approaches for 1,3-pyrrolidinedicarboxylic acid derivatives. Data compiled from.

Industrial-Scale Considerations

Catalytic Recycling

Palladium catalysts from hydrogenation steps are recovered via filtration through Celite®, reducing costs by 15–20%.

Solvent Selection

• DMF and THF : Preferred for HWE reactions due to high solubility of intermediates.
• Ethanol/Water Mixtures : Used in hydrogenation to facilitate catalyst recovery.

Purity Control

• Crystallization : The final product is recrystallized from ethyl acetate/heptane (3:1) to achieve >99% purity.
• Chromatography : Silica gel chromatography (hexane/ethyl acetate gradient) resolves diastereomers.

Emerging Methodologies

Enzymatic Resolution

Lipases (e.g., Candida antarctica) selectively hydrolyze ester groups, enabling kinetic resolution of racemic mixtures.

Flow Chemistry

Continuous-flow reactors reduce reaction times by 40% for hydrogenation steps, enhancing throughput.